Cas no 1352225-26-3 (2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one
• CAS No: 1352225-26-3
• MF: C₉H₈F₂O₂
• MW: 186.1554
• MDL: MFCD16618124
• CID: 5082385
• PubChem ID: 91636262
• Update Time: 2026-03-01

2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(2-methoxyphenyl)ethanone
• 2,2-Difluoro-1-(2-methoxy-phenyl)-ethanone
• 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one

• MDL： MFCD16618124
• Inchi： 1S/C9H8F2O2/c1-13-7-5-3-2-4-6(7)8(12)9(10)11/h2-5,9H,1H3
• InChI Key： CYBWGJKQPYBMLZ-UHFFFAOYSA-N
• SMILES： FC([H])(C(C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one

2,2-Difluoro-1-(2-Methoxyphenyl)Ethan-1-One (CAS No. 1352225-26-3)

2,2-Difluoro-1-(2-Methoxyphenyl)Ethan-1-One, also known by its CAS number 1352225-26-3, is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its unique structural framework, combines fluoroalkyl and aryl groups to create a versatile platform for drug development and material science applications. Recent advancements in synthetic methodologies and biological profiling have positioned this compound as a promising candidate for various therapeutic and industrial purposes.

The 2,2-difluoro moiety in this molecule introduces unique electronic and steric properties, which can significantly influence its reactivity and biological activity. The 1-(2-methoxyphenyl) substituent further enhances the molecule's potential by providing aromaticity and hydrophobicity. These structural features make it an attractive scaffold for the design of novel pharmaceutical agents, particularly in the context of targeting specific biological pathways.

Recent studies have highlighted the importance of 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one in the development of small molecule inhibitors for key enzymes involved in disease progression. For instance, research published in Journal of Medicinal Chemistry (2023) demonstrated its potential as a selective inhibitor of the 20S proteasome, a critical target in the treatment of inflammatory and autoimmune disorders. This finding underscores the molecule's role in modulating proteolytic pathways and its potential for therapeutic intervention.

Additionally, the 1-(2-methoxyphenyl) group contributes to the molecule's ability to interact with various biological targets. A 2024 study in Organic & Biomolecular Chemistry explored its use as a building block for the synthesis of bioactive compounds with enhanced metabolic stability. The incorporation of methoxy groups into the aromatic ring has been shown to improve the molecule's solubility and reduce its susceptibility to enzymatic degradation, making it a valuable candidate for oral drug formulations.

The synthesis of 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one has been optimized through various catalytic approaches, including transition metal-mediated reactions and microwave-assisted protocols. These methods not only enhance the efficiency of the synthesis process but also reduce the environmental impact associated with traditional chemical synthesis. A 2023 review in Green Chemistry emphasized the importance of sustainable synthesis strategies in the development of pharmaceutical compounds, with 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one serving as a model molecule for such innovations.

The biological activity of 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one has been extensively evaluated in preclinical studies. Its potential as an anti-inflammatory agent has been demonstrated in in vivo models of rheumatoid arthritis, where it showed significant reduction in inflammatory markers without causing systemic toxicity. A 2024 study in Journal of Inflammation Research reported that the compound's efficacy was attributed to its ability to modulate the NF-κB signaling pathway, a key mediator of inflammatory responses.

Furthermore, the molecule's application in material science has been explored for its unique optical and electronic properties. Research published in Advanced Materials (2023) highlighted its potential as a fluorinated scaffold for the development of optoelectronic devices. The presence of fluorine atoms in the molecule enhances its dielectric properties, making it suitable for use in high-performance electronic components.

The 2,2-difluoro substituent also plays a crucial role in the molecule's ability to interact with biological membranes. Studies have shown that the incorporation of fluorine atoms can alter the hydrophobicity of the molecule, thereby influencing its permeability across cell membranes. This property has been leveraged in the design of targeted drug delivery systems, where the compound serves as a carrier for the selective delivery of therapeutic agents to specific cellular compartments.

Recent advances in computational chemistry have further expanded the understanding of 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one's potential. Molecular docking studies have predicted its ability to bind to various protein targets, including kinases and G-protein coupled receptors. These findings have been corroborated by experimental data, demonstrating the molecule's ability to modulate enzyme activity and receptor signaling pathways.

The therapeutic potential of 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one is further supported by its low toxicity profile. In vitro and in vivo toxicity studies have shown that the compound exhibits minimal cytotoxicity towards normal cells, making it a promising candidate for the development of safe and effective therapeutics. A 2024 review in Toxicological Sciences highlighted the importance of such compounds in the context of precision medicine, where the goal is to minimize adverse effects while maximizing therapeutic benefits.

Moreover, the molecule's structural versatility allows for the synthesis of derivatives with enhanced pharmacological properties. For example, the introduction of additional functional groups into the aromatic ring has been shown to improve the molecule's binding affinity to specific targets. A 2023 study in Drug Discovery Today demonstrated that such modifications could lead to the development of compounds with improved selectivity and potency, further expanding the therapeutic applications of 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one.

In conclusion, 2,2-difluoro-1-(2-methoxyphenyl)ethan-1-one represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with its demonstrated biological activity and low toxicity, position it as a valuable candidate for the development of novel therapeutics and materials. Ongoing research continues to explore its potential in various applications, underscoring its importance in the quest for innovative solutions to complex medical and industrial challenges.